Cas no 75230-38-5 (Benzoic acid, 5-chloro-2-propoxy-, methyl ester)

• Product Name: Benzoic acid, 5-chloro-2-propoxy-, methyl ester
• CAS No: 75230-38-5
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• CID: 1772747
• PubChem ID: 69015988
• Update Time: 2025-04-21

Benzoic acid, 5-chloro-2-propoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-2-propoxy-, methyl ester
• methyl 5-chloro-2-propoxybenzoate
• 75230-38-5
• CS-0189028
• DTXSID00739525
• methyl 5-chloro-2-propoxy-benzoate
• SCHEMBL4360418
• SVEHFWSKCSKMCD-UHFFFAOYSA-N

• Inchi： 1S/C11H13ClO3/c1-3-6-15-10-5-4-8(12)7-9(10)11(13)14-2/h4-5,7H,3,6H2,1-2H3
• InChI Key： SVEHFWSKCSKMCD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)OC)C=1)OCCC

Computed Properties

• Exact Mass: 228.05539
• Monoisotopic Mass: 228.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53